Cas no 50840-30-7 (2-methyl-3-methylamino-propanenitrile)

2-methyl-3-methylamino-propanenitrile structure
50840-30-7 structure
Product Name:2-methyl-3-methylamino-propanenitrile
CAS No:50840-30-7
MF:C5H10N2
MW:98.1463007926941
CID:383183
PubChem ID:237546
Update Time:2025-04-19

2-methyl-3-methylamino-propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-methylamino-propanenitrile
    • 2-methyl-3-(methylamino)propanenitrile
    • AC1L5Z0Z
    • AC1Q412M
    • AC1Q4QLD
    • AR-1E3514
    • CTK1H4405
    • MolPort-005-312-809
    • NSC41193
    • CS-0248402
    • F89581
    • PS-19168
    • DTXSID80285252
    • 50840-30-7
    • NSC-41193
    • AKOS009118598
    • MFCD11505518
    • EN300-39761
    • NSC 41193
    • DTXCID00236403
    • Inchi: 1S/C5H10N2/c1-5(3-6)4-7-2/h5,7H,4H2,1-2H3
    • InChI Key: MDRIRFWZWGSGFC-UHFFFAOYSA-N
    • SMILES: N(C)CC(C#N)C

Computed Properties

  • Exact Mass: 98.0845
  • Monoisotopic Mass: 98.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 79.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • Density: 0.863
  • Boiling Point: 182.3°Cat760mmHg
  • Flash Point: 64.1°C
  • Refractive Index: 1.418
  • PSA: 35.82
  • LogP: 0.75638

2-methyl-3-methylamino-propanenitrile Pricemore >>

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